3-(1H-indol-2-yl)benzoic acid

Specification

• Molecular Formula: C15H11NO2
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 3-(1H-indol-2-yl)benzoic acid
• Standard InChI: InChI=1S/C15H11NO2/c17-15(18)12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)16-14/h1-9,16H,(H,17,18)
• Standard InChI Key: MGJLRWLKXHCPNQ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(N2)C3=CC(=CC=C3)C(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C3=CC(=CC=C3)C(=O)O

Introduction

Structural Characteristics and Molecular Properties

The molecular formula of 3-(1H-indol-2-yl)benzoic acid is C₁₅H₁₁NO₂, with a molecular weight of 237.25 g/mol. Its structure features a benzoic acid group substituted at the 3-position with an indole ring system. The indole nucleus consists of a six-membered benzene ring fused to a five-membered pyrrole ring containing a nitrogen atom. This arrangement creates a planar, conjugated system that facilitates π-π stacking interactions with biological macromolecules.

Key structural attributes include:

• Carboxylic acid group: Enhances solubility in polar solvents and enables hydrogen bonding with target proteins.

• Indole system: Imparts aromaticity and electrophilic reactivity, particularly at the C3 position of the pyrrole ring.

• Tautomerism: The indole NH group can participate in tautomeric shifts, influencing electronic distribution.

Comparative analysis with the 2-(indol-2-yl)benzoic acid isomer (e.g., compound 3a in) reveals distinct electronic profiles due to positional isomerism. The 3-substitution pattern may alter dipole moments and steric interactions compared to ortho-substituted analogs.

Synthetic Methodologies

Classical Coupling Approaches

The synthesis of 3-(1H-indol-2-yl)benzoic acid derivatives typically employs Fischer indolization or arylhydrazine cyclization strategies. A representative pathway involves:

• Ketoacid preparation: Condensation of anthranilic acid derivatives with α-ketoacyl chlorides to form N-(α-ketoacyl)anthranilic acids.

• Phenylhydrazine coupling: Refluxing the ketoacid intermediate with phenylhydrazine in ethanol, followed by acid-catalyzed cyclization to yield the indole ring.

• Deprotection and purification: Acidic hydrolysis removes protecting groups, with final purification via recrystallization.

For example, Shaikh et al. synthesized 2-(1H-indol-2-yl)benzoic acid (3a) in 38.81% yield using phenylhydrazine and 2-acetoxybenzoic acid, though analogous methods for the 3-substituted isomer remain less documented.

Molecular Docking and Computational Insights

Target Selection

Studies prioritize proteins involved in proliferation and inflammation:

• 3JUS (HIV-1 protease): Key for viral maturation.

• 3UPI (Bacterial dihydrofolate reductase): Essential for folate synthesis.

Docking Parameters

Using AutoDock 4.2:

Parameter	Value
Grid box dimensions	60 × 60 × 60 Å
Genetic algorithm	100 runs
Energy range	±10 kcal/mol

Challenges and Future Directions

Synthetic Limitations

• Low yields: Classical methods yield <40% for indole-benzoic acid hybrids.

• Regioselectivity: Competing pathways form benzoxazinone byproducts (e.g., 4m in).

Biological Validation

• In vivo toxicity: No data exist for 3-(1H-indol-2-yl)benzoic acid.

• Target specificity: Kinase inhibition predictions require experimental confirmation.

Computational Refinements

• QM/MM simulations: To model transition states in enzyme inhibition.

• ADMET profiling: Predict bioavailability and metabolic stability.